Cas no 1806797-72-7 (2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine)

2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a versatile reactive profile, characterized by its amino, chloromethyl, difluoromethyl, and trifluoromethyl functional groups. This compound serves as a valuable intermediate in agrochemical and pharmaceutical synthesis, where its polyfluorinated structure enhances metabolic stability and lipophilicity. The chloromethyl group offers a reactive site for further functionalization, enabling diverse derivatization pathways. Its electron-withdrawing substituents contribute to improved reactivity in nucleophilic substitution and cross-coupling reactions. The compound’s structural features make it particularly useful in the development of advanced active ingredients, where fluorination is critical for bioactivity and environmental persistence. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine structure

1806797-72-7 structure

Product Name:2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

CAS No:1806797-72-7

MF:C₈H₆ClF₅N₂

MW:260.591658115387

CID:4857329

Update Time:2025-05-21

2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine
- Inchi： 1S/C8H6ClF5N2/c9-2-3-1-4(6(10)11)7(15)16-5(3)8(12,13)14/h1,6H,2H2,(H2,15,16)
- InChI Key： AVZVUUFHPYXBJN-UHFFFAOYSA-N
- SMILES： ClCC1=CC(C(F)F)=C(N)N=C1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 235
XLogP3: 2.4
Topological Polar Surface Area: 38.9

2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029064606-1g	2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine	1806797-72-7	97%	1g	$1,445.30	2022-03-31

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Additional information on 2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806797-72-7)

The compound 2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806797-72-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring multiple halogen substituents, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key features of 2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine is its versatility in chemical reactions. The presence of reactive functional groups, such as the chloromethyl and amino groups, allows for further derivatization, enabling the creation of a wide range of analogs. This adaptability is particularly valuable in medicinal chemistry, where slight modifications to the core structure can lead to significant changes in biological activity. Recent studies have explored its use in the development of novel enzyme inhibitors and receptor modulators.

In the agrochemical sector, 2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine has shown promise as a building block for next-generation pesticides. The difluoromethyl and trifluoromethyl groups are known to enhance the stability and bioavailability of active ingredients, making them more effective against resistant pests. With the growing demand for sustainable farming solutions, this compound is being investigated for its potential to reduce environmental impact while maintaining high efficacy.

The synthesis of 2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine involves multi-step processes that require precise control of reaction conditions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce waste. These innovations align with the broader trend of green chemistry, which emphasizes the development of eco-friendly manufacturing methods. Researchers are also exploring catalytic approaches to further optimize the production of this valuable intermediate.

From a regulatory perspective, 2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine is subject to stringent safety and quality standards. Comprehensive toxicological studies are essential to ensure its safe handling and use in various applications. The compound's stability under different environmental conditions is also a critical factor in its commercial viability. As regulatory frameworks evolve, manufacturers must stay abreast of new requirements to maintain compliance and market access.

In conclusion, 2-Amino-5-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806797-72-7) represents a cutting-edge chemical entity with broad potential across multiple industries. Its unique structural features and reactivity profile make it a focal point for ongoing research and development. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.